Cas no 2465-97-6 (Guanidine,N-[3-[[4-[(aminoiminomethyl)amino]butyl]amino]propyl]-)
2465-97-6 structure
Product Name:Guanidine,N-[3-[[4-[(aminoiminomethyl)amino]butyl]amino]propyl]-
Guanidine,N-[3-[[4-[(aminoiminomethyl)amino]butyl]amino]propyl]- Chemical and Physical Properties
Names and Identifiers
-
- Guanidine,N-[3-[[4-[(aminoiminomethyl)amino]butyl]amino]propyl]-
- 2-[3-[4-(diaminomethylideneamino)butylamino]propyl]guanidine
- 1-{3-[(4-carbamimidamidobutyl)amino]propyl}guanidine
- 2465-97-6
- 1-[3-(4-guanidinobutylamino)propyl]guanidine
- DTXSID70179393
- CHEMBL67661
- Diguanylspermidine
- SCHEMBL4094772
- Hirudonine
- Guanidine,(3-((4-((aminoiminomethyl)amino)butyl)amino)propyl)-
- Hirudonin
-
- Inchi: 1S/C9H23N7/c10-8(11)15-6-2-1-4-14-5-3-7-16-9(12)13/h14H,1-7H2,(H4,10,11,15)(H4,12,13,16)
- InChI Key: KESWKVCUKVUPPR-UHFFFAOYSA-N
- SMILES: N(CCC/N=C(\N)/N)CCCC/N=C(\N)/N
Computed Properties
- Exact Mass: 229.20179
- Monoisotopic Mass: 229.20149376g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 9
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: -2.2
- Topological Polar Surface Area: 141Ų
Experimental Properties
- PSA: 140.83
Guanidine,N-[3-[[4-[(aminoiminomethyl)amino]butyl]amino]propyl]- Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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